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Compound of Interest

Compound Name: 1,4-Dimethoxybutane

Cat. No.: B078858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of 1,4-
Dimethoxybutane, a versatile solvent and synthetic intermediate. The information is presented

to support its application in research and development, particularly in the fields of organic

synthesis and material science.

Core Physical and Chemical Properties
1,4-Dimethoxybutane, also known as tetramethylene glycol dimethyl ether, is an aliphatic

diether.[1] Its structure, characterized by two ether functional groups, imparts properties that

make it a useful aprotic solvent for various chemical reactions.[2]

The key physical properties of 1,4-Dimethoxybutane are summarized in the table below for

easy reference and comparison. These values have been compiled from various sources and

represent the most current and reliable data available.
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Property Value Source(s)

Molecular Formula C6H14O2 [1][3]

Molecular Weight 118.17 g/mol [2][3]

CAS Number 13179-96-9 [1][2][3]

Boiling Point 131 °C [1][4]

Melting Point 140-142 °C [1][4]

Density 0.842 ± 0.06 g/cm³ (Predicted) [1][4]

LogP (Octanol/Water Partition

Coefficient)
1.05940 [1]

PSA (Polar Surface Area) 18.46000 Å² [1]

Note on Melting Point: The reported melting point of 140-142 °C appears unusually high for a

compound of this molecular weight and structure.[1][4] Researchers should verify this value

experimentally if it is critical for their application.

Experimental Protocols
The determination of the physical properties of 1,4-Dimethoxybutane, as well as its synthesis,

involves standard laboratory procedures. Below are detailed methodologies for key

experimental processes.

High-purity 1,4-Dimethoxybutane can be synthesized in a laboratory setting via two common

methods:

Nucleophilic Substitution: This approach involves the reaction of 1,4-dibromobutane with

sodium methoxide. The reaction conditions, such as molar ratios, temperature, and solvent

selection, should be optimized to maximize the yield.[2]

Acid-Catalyzed Etherification: An alternative route is the acid-catalyzed etherification of 1,4-

butanediol with methanol.[2]
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Following the synthesis, purification is crucial to achieve a high-purity product. Fractional

distillation under reduced pressure is the recommended method for purifying 1,4-
Dimethoxybutane.[2]

The following are general experimental protocols for determining the key physical properties of

a liquid organic compound like 1,4-Dimethoxybutane.

Boiling Point Determination:

Place a small sample of the purified liquid into a micro boiling point apparatus or a test

tube with a capillary tube inverted inside.

Heat the sample gently in a heating block or oil bath.

Record the temperature at which a steady stream of bubbles emerges from the capillary

tube and the temperature at which the liquid re-enters the capillary tube upon cooling. The

average of these two temperatures is the boiling point.

Density Measurement:

Accurately weigh a clean, dry pycnometer (a small glass flask of a known volume).

Fill the pycnometer with the liquid sample, ensuring there are no air bubbles, and weigh it

again.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Refractive Index Measurement:

Use a calibrated refractometer.

Place a few drops of the liquid sample on the prism of the refractometer.

Close the prism and allow the temperature to stabilize.

Read the refractive index from the instrument's scale.
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Visualized Workflows and Relationships
To further clarify the experimental and logical processes, the following diagrams have been

generated using Graphviz.

This diagram illustrates the two primary synthesis routes for 1,4-Dimethoxybutane and the

subsequent purification step.

Synthesis Routes

Purification

1,4-Dibromobutane

Nucleophilic
Substitution

Sodium_Methoxide

1,4-Butanediol Acid-Catalyzed
Etherification

Methanol

Crude 1,4-Dimethoxybutane Fractional Distillation
(Reduced Pressure)

High-Purity
1,4-Dimethoxybutane

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 1,4-Dimethoxybutane.

This diagram outlines the logical sequence for determining the fundamental physical properties

of a purified liquid sample.
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Caption: Logical workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB2327187_EN.htm
https://www.benchchem.com/product/b078858#physical-properties-of-1-4-dimethoxybutane
https://www.benchchem.com/product/b078858#physical-properties-of-1-4-dimethoxybutane
https://www.benchchem.com/product/b078858#physical-properties-of-1-4-dimethoxybutane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078858?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

